Cas no 1042443-60-6 ((2-(Ethylsulfonyl)phenyl)boronic acid)

(2-(Ethylsulfonyl)phenyl)boronic acid structure
1042443-60-6 structure
Product Name:(2-(Ethylsulfonyl)phenyl)boronic acid
CAS No:1042443-60-6
MF:C8H11BO4S
MW:214.046541452408
MDL:MFCD03095198
CID:829085
Update Time:2025-04-19

(2-(Ethylsulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-(Ethylsulfonyl)phenyl)boronic acid
    • 2-Ethylsulfonylphenylboronic acid
    • MDL: MFCD03095198
    • Inchi: 1S/C8H11BO4S/c1-2-14(12,13)8-6-4-3-5-7(8)9(10)11/h3-6,10-11H,2H2,1H3
    • InChI Key: GNCPGKLAKBQXAU-UHFFFAOYSA-N
    • SMILES: S(CC)(C1C=CC=CC=1B(O)O)(=O)=O

Computed Properties

  • Exact Mass: 214.04700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

Experimental Properties

  • Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 468.424 ℃ at 760 mmHg
  • Solubility: Slightly soluble (3.2 g/l) (25 º C),
  • PSA: 82.98000
  • LogP: 0.24080

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